Aluminum Hydroxide, Technical Grade
Aluminum Hydroxide, Technical Grade
Aluminum Hydroxide is an inorganic compound containing aluminum. Used in various immunologic preparations to improve immunogenicity, aluminum hydroxide adjuvant consists of aluminum hydroxide gel in a saline solution. In vaccines, this agent binds to the protein conjugate, resulting in improved antigen processing by the immune system. (NCI04)
Aluminum hydroxide is an inorganic salt used as an antacid. It is a basic compound that acts by neutralizing hydrochloric acid in gastric secretions. Subsequent increases in pH may inhibit the action of pepsin. An increase in bicarbonate ions and prostaglandins may also confer cytoprotective effects.
A compound with many biomedical applications: as a gastric antacid, an antiperspirant, in dentifrices, as an emulsifier, as an adjuvant in bacterins and vaccines, in water purification, etc.
Aluminum hydroxide is an inorganic salt used as an antacid. It is a basic compound that acts by neutralizing hydrochloric acid in gastric secretions. Subsequent increases in pH may inhibit the action of pepsin. An increase in bicarbonate ions and prostaglandins may also confer cytoprotective effects.
A compound with many biomedical applications: as a gastric antacid, an antiperspirant, in dentifrices, as an emulsifier, as an adjuvant in bacterins and vaccines, in water purification, etc.
Brand Name:
Vulcanchem
CAS No.:
21645-51-2
VCID:
VC0042586
InChI:
InChI=1S/Al.3H2O/h;3*1H2/q+3;;;/p-3
SMILES:
[OH-].[OH-].[OH-].[Al+3]
Molecular Formula:
AlH3O3
Al(OH)3
AlH3O3
Al(OH)3
AlH3O3
Molecular Weight:
78.004 g/mol
Aluminum Hydroxide, Technical Grade
CAS No.: 21645-51-2
Reference Standards
VCID: VC0042586
Molecular Formula: AlH3O3
Al(OH)3
AlH3O3
Molecular Weight: 78.004 g/mol
| CAS No. | 21645-51-2 |
|---|---|
| Product Name | Aluminum Hydroxide, Technical Grade |
| Molecular Formula | AlH3O3 Al(OH)3 AlH3O3 |
| Molecular Weight | 78.004 g/mol |
| IUPAC Name | aluminum;trihydroxide |
| Standard InChI | InChI=1S/Al.3H2O/h;3*1H2/q+3;;;/p-3 |
| Standard InChIKey | WNROFYMDJYEPJX-UHFFFAOYSA-K |
| SMILES | [OH-].[OH-].[OH-].[Al+3] |
| Canonical SMILES | [OH-].[OH-].[OH-].[Al+3] |
| Colorform | White, amorphous powder White powder, balls or granules Usually obtained in white, bulky, amorphous powde |
| Density | 2.42 g/cu cm 2.42 g/cm³ |
| Melting Point | 300 °C |
| Physical Description | ODOURLESS WHITE SOLID IN VARIOUS FORMS. |
| Description | Aluminum Hydroxide is an inorganic compound containing aluminum. Used in various immunologic preparations to improve immunogenicity, aluminum hydroxide adjuvant consists of aluminum hydroxide gel in a saline solution. In vaccines, this agent binds to the protein conjugate, resulting in improved antigen processing by the immune system. (NCI04) Aluminum hydroxide is an inorganic salt used as an antacid. It is a basic compound that acts by neutralizing hydrochloric acid in gastric secretions. Subsequent increases in pH may inhibit the action of pepsin. An increase in bicarbonate ions and prostaglandins may also confer cytoprotective effects. A compound with many biomedical applications: as a gastric antacid, an antiperspirant, in dentifrices, as an emulsifier, as an adjuvant in bacterins and vaccines, in water purification, etc. |
| Shelf Life | Forms gels on prolonged contact with water; absorbs acids, carbon dioxide. Less sensitive than trialkylaminums to oxidation upon exposure to air. /Alkylaluminum halides/ |
| Solubility | Insoluble in water; soluble in alkaline solutions, acid solutions Practically insoluble in water, but soluble in alkaline aqueous solutions or in HCl, H2SO4 and other strong acids in the presence of some water. Readily soluble in both acids and strong bases Solubility in water: none |
| Synonyms | Aluminum Hydroxide; 40CD; 42STE; A 02; A 3011; AC 400; AC 400 (hydroxide); AC 450; AC 470; AC 714KC; AE 107; AF 260; AKP-DA; ALH; ALH 3L; ALH-F; AS 5; AS 5 (hydroxide); ATH 100; Alcan SF 4; Alcoa 331; Alumina Hydrate; Alumina Trihydrate; Aluminic Aci |
| Vapor Pressure | Vapor pressure, Pa at 20 °C: |
| PubChem Compound | 10176082 |
| Last Modified | Nov 11 2021 |
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